Cas no 1561041-62-0 (CID 65916427)

• Product Name: CID 65916427
• CAS No: 1561041-62-0
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5274848
• Update Time: 2025-05-01

CID 65916427 Chemical and Physical Properties

Names and Identifiers

• CID 65916427
• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 4,7-dimethyl-, ethyl ester

• Inchi： 1S/C12H20O3/c1-4-14-11(13)10-12(15-10)7-8(2)5-6-9(12)3/h8-10H,4-7H2,1-3H3
• InChI Key： XZNCUFBYQKZXCO-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)CCC2C)C1C(OCC)=O

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 268.6±15.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on CID 65916427

Compound CAS No. 1561041-62-0 and Product Name: CID 65916427

The compound with CAS No. 1561041-62-0, also identified as CID 65916427, is a significant molecule in the field of chemical research and development. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. Recent studies have highlighted its role in advancing materials science, pharmaceuticals, and environmental chemistry.

Research into the chemical structure of CAS No. 1561041-62-0 has revealed its intricate molecular composition, which contributes to its exceptional stability and reactivity. Scientists have utilized advanced spectroscopic techniques to elucidate its structural features, providing deeper insights into its behavior under different conditions. This understanding is crucial for optimizing its synthesis and application in real-world scenarios.

The synthesis of CID 65916427 involves a multi-step process that combines traditional organic chemistry methods with modern catalytic techniques. Recent breakthroughs in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. The development of eco-friendly synthesis pathways has also been a focus, aligning with global sustainability goals.

In terms of applications, CAS No. 1561041-62-0 has shown promise in the pharmaceutical industry, particularly in drug delivery systems. Its ability to form stable complexes with bioactive molecules makes it an ideal candidate for targeted drug delivery. Additionally, research has explored its use in polymer science, where it serves as a versatile building block for creating high-performance materials.

Recent studies have also investigated the environmental impact of CID 65916427. Researchers have examined its biodegradability and toxicity profiles, ensuring that its use does not pose significant risks to ecosystems. These findings are essential for regulatory compliance and responsible chemical management.

The future outlook for CAS No. 1561041-62-0 is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its versatility and adaptability make it a valuable asset in addressing some of the most pressing challenges in modern science.